Cas no 1797761-00-2 (N'-(pyridin-3-yl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}ethanediamide)

• Product Name: N'-(pyridin-3-yl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}ethanediamide
• CAS No: 1797761-00-2
• MF: C₁₇H₁₃N₃O₃S₂
• MW: 371.43342089653
• CID: 5374798
• Update Time: 2025-10-29

N'-(pyridin-3-yl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-3-Pyridinyl-N2-[[5-(3-thienylcarbonyl)-2-thienyl]methyl]ethanediamide
• N'-(pyridin-3-yl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}ethanediamide

• Inchi： 1S/C17H13N3O3S2/c21-15(11-5-7-24-10-11)14-4-3-13(25-14)9-19-16(22)17(23)20-12-2-1-6-18-8-12/h1-8,10H,9H2,(H,19,22)(H,20,23)
• InChI Key： IGLVPTHWMIUCPH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CN=C1)(=O)C(NCC1SC(C(C2C=CSC=2)=O)=CC=1)=O

Experimental Properties

• Density: 1.451±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.54±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(pyridin-3-yl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}ethanediamide

N'-(Pyridin-3-Yl)-N-{[5-(Thiophene-3-Carbonyl)Thiophen-2-Yl]Methyl}Ethanediaamide: A Comprehensive Overview

N'-(Pyridin-3-Yl)-N-{[5-(Thiophene-3-Carbonyl)Thiophen-2-Yl]Methyl}Ethanediaamide, also known by its CAS number CAS 1797761-00-2, is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its thiophene and pyridine moieties, which contribute to its distinctive electronic and optical properties. Recent studies have highlighted its potential applications in drug delivery systems, photovoltaic materials, and as a precursor for advanced functional materials.

The molecular structure of CAS 1797761-00-2 features a thiophene ring fused with a carbonyl group, which is further connected to a pyridine ring through an ethanediamide linker. This arrangement creates a conjugated system that enhances the compound's stability and reactivity. The thiophene moiety, known for its aromaticity and electron-withdrawing properties, plays a crucial role in modulating the electronic characteristics of the molecule. Similarly, the pyridine ring introduces additional electron-deficient sites, making the compound highly versatile in various chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N'-(Pyridin-3-Yl)-N-{[5-(Thiophene-3-Carbonyl)Thiophen-2-Yl]Methyl}Ethanediaamide. Researchers have employed a combination of coupling reactions and cyclization techniques to achieve high yields and purity levels. These methods not only ensure the scalability of the synthesis process but also pave the way for large-scale production, which is essential for industrial applications.

The compound's unique properties have led to its exploration in several cutting-edge applications. In drug delivery systems, its ability to form stable complexes with bioactive molecules has been exploited to enhance drug solubility and bioavailability. Additionally, its photovoltaic properties have been studied extensively, with recent findings suggesting its potential as an active layer material in organic solar cells. The compound's ability to absorb visible light efficiently makes it a promising candidate for energy harvesting applications.

In terms of material science, CAS 1797761-00-2 has shown remarkable potential as a precursor for constructing two-dimensional materials and nanocomposites. Its rigid molecular structure facilitates self-assembling behaviors, which are critical for forming ordered nanostructures with tailored functionalities. Recent research has demonstrated the formation of graphene-like sheets using this compound as a building block, opening new avenues for nanotechnology applications.

The pharmacological properties of this compound have also been investigated in recent studies. Its ability to interact with biological systems without causing significant toxicity has made it an attractive candidate for therapeutic applications. Researchers are currently exploring its potential as an anti-inflammatory agent and as a modulator of cellular signaling pathways.

In conclusion, N'-(Pyridin-3-Yl)-N-{[5-(Thiophene-3-Carbonyl)Thiophen-2-Yl]Methyl}Ethanediaamide (CAS 1797761-00-2) represents a multifaceted compound with diverse applications across various scientific domains. Its unique molecular architecture, coupled with recent advancements in synthetic methods and application studies, positions it as a key player in the development of next-generation materials and therapeutic agents.